Cas no 1805669-50-4 (Ethyl 5-cyano-2,3-dihydroxybenzoate)

• Product Name: Ethyl 5-cyano-2,3-dihydroxybenzoate
• CAS No: 1805669-50-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4956558
• Update Time: 2025-07-18

Ethyl 5-cyano-2,3-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2,3-dihydroxybenzoate

• Inchi： 1S/C10H9NO4/c1-2-15-10(14)7-3-6(5-11)4-8(12)9(7)13/h3-4,12-13H,2H2,1H3
• InChI Key： WQLCSGMSUNXGMS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C=C(C=1O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.9
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 5-cyano-2,3-dihydroxybenzoate

Ethyl 5-cyano-2,3-dihydroxybenzoate (CAS No. 1805669-50-4): A Comprehensive Overview

Ethyl 5-cyano-2,3-dihydroxybenzoate (CAS No. 1805669-50-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyano group, dihydroxybenzoate moiety, and ethyl ester functionality, which collectively contribute to its distinctive properties and reactivity.

The chemical structure of Ethyl 5-cyano-2,3-dihydroxybenzoate can be represented as C₁₀H₉NO₄. The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity and stability. The dihydroxybenzoate moiety introduces multiple hydroxyl groups, which can participate in hydrogen bonding and other intermolecular interactions, making the compound suitable for a wide range of applications. The ethyl ester functionality adds solubility and reactivity, further expanding its utility.

In the realm of medicinal chemistry, Ethyl 5-cyano-2,3-dihydroxybenzoate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the cyano group and dihydroxybenzoate moiety play crucial roles in binding to the active site of the enzyme, thereby inhibiting its function.

Beyond its enzymatic inhibition properties, Ethyl 5-cyano-2,3-dihydroxybenzoate has also been investigated for its antioxidant and anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. The dihydroxybenzoate moiety was identified as a key contributor to these antioxidant activities, highlighting the importance of this functional group in the compound's biological profile.

In addition to its therapeutic potential, Ethyl 5-cyano-2,3-dihydroxybenzoate has been explored for its use in materials science and chemical synthesis. Its unique combination of functional groups makes it an attractive building block for the synthesis of more complex molecules. For example, researchers at the University of California have utilized this compound as a starting material for the synthesis of novel polymers with enhanced mechanical properties and biocompatibility. The versatility of Ethyl 5-cyano-2,3-dihydroxybenzoate in synthetic chemistry underscores its value as a platform molecule for developing new materials and compounds.

The synthesis of Ethyl 5-cyano-2,3-dihydroxybenzoate has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 5-cyano-2,3-dihydroxybenzoic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity product with minimal side reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or solvent-free conditions.

In conclusion, Ethyl 5-cyano-2,3-dihydroxybenzoate (CAS No. 1805669-50-4) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it a valuable candidate for further investigation and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.